Cas no 87865-85-8 (Guanosine, N-(2-methyl-1-oxopropyl)-2'-O-(tetrahydro-2-furanyl)-, (S)-)

Guanosine, N-(2-methyl-1-oxopropyl)-2'-O-(tetrahydro-2-furanyl)-, (S)- structure
87865-85-8 structure
Product Name:Guanosine, N-(2-methyl-1-oxopropyl)-2'-O-(tetrahydro-2-furanyl)-, (S)-
CAS No:87865-85-8
MF:C18H25N5O7
MW:423.420404195786
CID:651355
PubChem ID:136258124
Update Time:2025-04-19

Guanosine, N-(2-methyl-1-oxopropyl)-2'-O-(tetrahydro-2-furanyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

    • Guanosine, N-(2-methyl-1-oxopropyl)-2'-O-(tetrahydro-2-furanyl)-, (S)-
    • N-[9-[(2S,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-(oxolan-2-yloxy)oxolan-2-yl]-6-oxo-3H-purin-2-yl]-2-methylpropanamide
    • 87865-85-8
    • DTXSID40831512
    • 2-(2-Methylpropanamido)-9-[2-O-(oxolan-2-yl)-alpha-D-ribofuranosyl]-3,9-dihydro-6H-purin-6-one
    • Inchi: 1S/C18H25N5O7/c1-8(2)15(26)21-18-20-14-11(16(27)22-18)19-7-23(14)17-13(12(25)9(6-24)29-17)30-10-4-3-5-28-10/h7-10,12-13,17,24-25H,3-6H2,1-2H3,(H2,20,21,22,26,27)/t9-,10?,12-,13-,17+/m1/s1
    • InChI Key: ISRZQMAWGSHTLA-RILAOEAHSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@H]1N1C=NC2C(NC(NC(C(C)C)=O)=NC1=2)=O)OC1CCCO1)O

Computed Properties

  • Exact Mass: 423.17539815g/mol
  • Monoisotopic Mass: 423.17539815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 704
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 157Ų
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